58-00-4

Apomorphine

In Stock

• CAS RN:
• 58-00-4

• Formula:
• C17H17NO2

• InChI:
• InChI=1S/C17H17NO2/c1-18-8-7-10-3-2-4-12-15(10)13(18)9-11-5-6-14(19)17(20)16(11)12/h2-6,13,19-20H,7-9H2,1H3/t13-/m1/s1

• InChIKey:
• VMWNQDUVQKEIOC-CYBMUJFWSA-N

• Apomorphine Hydrochloride is the hydrochloride salt form of apomorphine, a derivative of morphine and non-ergoline dopamine agonist with high selectivity for dopamine D2, D3, D4 and D5 receptors. Apomorphine hydrochloride acts by stimulating dopamine receptors in the nigrostriatal system, hypothalamus, limbic system, pituitary gland, and blood vessels. This enhances motor function, suppresses prolactin release, and causes vasodilation and behavioral effects. Apomorphine hydrochloride is used in the treatment of Parkinson's disease and erectile dysfunction. In addition, apomorphine hydrochloride acts on the chemoreceptor trigger zone and is used as a central emetic in the treatment of drug overdose.
  Apomorphine is a subcutaneously administered dopamine receptor agonist used predominantly in the therapy of hypomobility of advanced Parkinson disease. The use of apomorphine ha...

1-Cyclohexylamino-2-butanol

In Stock

• CAS RN:
• 68058-00-4

• Formula:
• C10H21NO

• InChI:
• InChI=1S/C10H21NO/c1-2-10(12)8-11-9-6-4-3-5-7-9/h9-12H,2-8H2,1H3

• InChIKey:
• CVHZCKZWBGOIFJ-UHFFFAOYSA-N

• 1-Cyclohexylamino-2-butanol is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.

4-(2-chlorophenyl)-6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5-cyano-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 330558-00-4

• Formula:
• C29H23Cl2N3O3S

• InChI:
• InChI=1S/C29H23Cl2N3O3S/c1-17-26(28(36)34-23-9-5-6-10-25(23)37-2)27(20-7-3-4-8-22(20)31)21(15-32)29(33-17)38-16-24(35)18-11-13-19(30)14-12-18/h3-14,27,33H,16H2,1-2H3,(H,34,36)

• InChIKey:
• WJTJNKDSTKOMBX-UHFFFAOYSA-N

• 4-(2-chlorophenyl)-6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5-cyano-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C29H23Cl2N3O3S and its molecular weight is 564.48. The purity is usually 95%.

6-(4-Fluorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one

• CAS RN:
• 330958-00-4

• Formula:
• C26H23FN2O2

• InChI:
• InChI=1S/C26H23FN2O2/c1-31-20-12-8-16(9-13-20)18-14-23-25(24(30)15-18)26(17-6-10-19(27)11-7-17)29-22-5-3-2-4-21(22)28-23/h2-13,18,26,28-29H,14-15H2,1H3

• InChIKey:
• CILWCJWWYJOFTR-UHFFFAOYSA-N

• 6-(4-Fluorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C26H23FN2O2 and its molecular weight is 414.5g/mol. The purity is usually 95%.

N'-(3-methoxyphenyl)-N-pentyloxamide

In Stock

• CAS RN:
• 898358-00-4

• Formula:
• C14H20N2O3

• InChI:
• InChI=1S/C14H20N2O3/c1-3-4-5-9-15-13(17)14(18)16-11-7-6-8-12(10-11)19-2/h6-8,10H,3-5,9H2,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• IMVUKDLQPIAIIC-UHFFFAOYSA-N

• N'-(3-methoxyphenyl)-N-pentyloxamide is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.325. The purity is usually 95%.

4-Bromo-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone

In Stock

• CAS RN:
• 898758-00-4

• Formula:
• C21H21BrFNO3

• InChI:
• InChI=1S/C21H21BrFNO3/c22-18-6-5-17(13-19(18)23)20(25)16-3-1-15(2-4-16)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• FHGKAVMWTUNXSN-UHFFFAOYSA-N

• 4-Bromo-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone is a useful research compound. Its molecular formula is C21H21BrFNO3 and its molecular weight is 434.3 g/mol. The purity is usually 95%.

1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

In Stock

• CAS RN:
• 903858-00-4

• Formula:
• C24H30N6O3

• InChI:
• InChI=1S/C24H30N6O3/c1-18-17-30-20-21(25-23(30)28(18)11-6-10-27-13-15-33-16-14-27)26(2)24(32)29(22(20)31)12-9-19-7-4-3-5-8-19/h3-5,7-8,17H,6,9-16H2,1-2H3

• InChIKey:
• ZUOLLMDEWLQUTP-UHFFFAOYSA-N

• 1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H30N6O3 and its molecular weight is 450.543. The purity is usually 95%.

5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridine

In Stock

• CAS RN:
• 958358-00-4

• Formula:
• C8H7BrN2

• InChI:
• InChI=1S/C8H7BrN2/c1-5-7(9)4-6-2-3-10-8(6)11-5/h2-4H,1H3,(H,10,11)

• InChIKey:
• LIWNOYGPTTTZOS-UHFFFAOYSA-N

• 5-Bromo-6-methyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C8H7BrN2 and its molecular weight is 211.06 g/mol. The purity is usually 95%.

GPE1-binding protein

• CAS RN:
• 136958-00-4

• Formula:
• C57H84N12O16

• GPE1-binding protein, also known as GPE1-binding protein, is a useful research compound. Its molecular formula is C57H84N12O16. The purity is usually 95%.

Uracil, 1,3-dimethyl-5-N-methylacetamido-6-methylamino- (6CI)

• CAS RN:
• 110358-00-4

• Formula:
• C10H16N4O3

• InChI:
• InChI=1S/C10H16N4O3/c1-6(15)12(3)7-8(11-2)13(4)10(17)14(5)9(7)16/h11H,1-5H3

• InChIKey:
• CEGBCLAMTWZDQQ-UHFFFAOYSA-N

• Uracil, 1,3-dimethyl-5-N-methylacetamido-6-methylamino- (6CI), also known as Uracil, 1,3-dimethyl-5-N-methylacetamido-6-methylamino- (6CI), is a useful research compound. Its molecular formula is C10H16N4O3 and its molecular weight is 240.263. The purity is usually 95%.

1,1-Dicyclohexyl-2-(pyridin-2-yl)ethan-1-ol

In Stock

• CAS RN:
• 102658-00-4

• Formula:
• C19H29NO

• InChI:
• InChI=1S/C19H29NO/c21-19(16-9-3-1-4-10-16,17-11-5-2-6-12-17)15-18-13-7-8-14-20-18/h7-8,13-14,16-17,21H,1-6,9-12,15H2

• InChIKey:
• UJDBDPAWHPQPAO-UHFFFAOYSA-N

• 1,1-Dicyclohexyl-2-(pyridin-2-yl)ethan-1-ol, also known as 1,1-Dicyclohexyl-2-(pyridin-2-yl)ethan-1-ol, is a useful research compound. Its molecular formula is C19H29NO and its molecular weight is 287.4 g/mol. The purity is usually 95%.

{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine

In Stock

• CAS RN:
• 1019458-00-4

• Formula:
• C11H17BrN2S

• InChI:
• InChI=1S/C11H17BrN2S/c12-11-2-1-10(15-11)8-14-5-3-9(7-13)4-6-14/h1-2,9H,3-8,13H2

• InChIKey:
• DAZCKFFGNIHWGO-UHFFFAOYSA-N

• {1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine is a useful research compound. Its molecular formula is C11H17BrN2S and its molecular weight is 289.24 g/mol. The purity is usually 95%.

5-Indol-3-YL-3-(4-(isopropyl)phenyl)-1H,4H,5H-1,2-diazin-6-one

In Stock

• CAS RN:
• 1019858-00-4

• Formula:
• C21H21N3O

• InChI:
• InChI=1S/C21H21N3O/c1-13(2)14-7-9-15(10-8-14)20-11-17(21(25)24-23-20)18-12-22-19-6-4-3-5-16(18)19/h3-10,12-13,17,22H,11H2,1-2H3,(H,24,25)

• InChIKey:
• JCFRSLMYECGBRY-UHFFFAOYSA-N

• 5-Indol-3-YL-3-(4-(isopropyl)phenyl)-1H,4H,5H-1,2-diazin-6-one is a useful research compound. Its molecular formula is C21H21N3O and its molecular weight is 331.419. The purity is usually 95%.

3-(Methylamino)-1-(pyrrolidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1051858-00-4

• Formula:
• C8H16N2O

• InChI:
• InChI=1S/C8H16N2O/c1-9-5-4-8(11)10-6-2-3-7-10/h9H,2-7H2,1H3

• InChIKey:
• JULDFZJMONRCBR-UHFFFAOYSA-N

• 3-(Methylamino)-1-(pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.229. The purity is usually 95%.

2-Bromo-1-(2-(tert-butyl)thiazol-4-YL)ethanone

In Stock

• CAS RN:
• 1823558-00-4

• Formula:
• C9H12BrNOS

• InChI:
• InChI=1S/C9H12BrNOS/c1-9(2,3)8-11-6(5-13-8)7(12)4-10/h5H,4H2,1-3H3

• InChIKey:
• GOXNDQHKXCEYAE-UHFFFAOYSA-N

• 2-Bromo-1-(2-(tert-butyl)thiazol-4-YL)ethanone is a useful research compound. Its molecular formula is C9H12BrNOS and its molecular weight is 262.17. The purity is usually 95%.

Methyl 2-[4-(prop-2-enoylamino)oxan-2-yl]acetate

Usually In Stock

• CAS RN:
• 2361658-00-4

• Formula:
• C11H17NO4

• InChI:
• InChI=1S/C11H17NO4/c1-3-10(13)12-8-4-5-16-9(6-8)7-11(14)15-2/h3,8-9H,1,4-7H2,2H3,(H,12,13)

• InChIKey:
• SMMIAJTVYPCGQY-UHFFFAOYSA-N

• Methyl 2-[4-(prop-2-enoylamino)oxan-2-yl]acetate is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.